Cas no 1361779-37-4 (3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester)

• Product Name: 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester
• CAS No: 1361779-37-4
• MF: C₁₄H₈Cl₂F₂O₂
• MW: 317.114929199219
• CID: 4993931
• Update Time: 2025-10-28

3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C14H8Cl2F2O2/c1-20-14(19)11-6-13(18)12(17)5-10(11)7-2-8(15)4-9(16)3-7/h2-6H,1H3
• InChI Key： UJTQXVNXOXGVPG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C(=CC=1C(=O)OC)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester

3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361779-37-4): A Comprehensive Overview

3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361779-37-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique dichloro and difluoro substitutions on a biphenyl scaffold, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The molecular structure of 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester consists of a biphenyl core with two chlorine atoms and two fluorine atoms strategically positioned to influence its chemical reactivity and physical properties. The presence of these halogen substituents imparts significant electronic effects, enhancing the compound's stability and reactivity in various chemical reactions.

Recent research has focused on the potential applications of 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity and receptor binding has been explored in the context of cancer therapy and neurodegenerative diseases.

In the realm of materials science, 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester has shown promise as a building block for advanced materials with unique optical and electronic properties. The rigid biphenyl core and the halogen substituents contribute to the formation of highly ordered structures, which can be utilized in the development of organic semiconductors and photovoltaic materials.

The synthesis of 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester typically involves a series of well-defined chemical transformations. Key steps include the coupling of substituted aryl halides to form the biphenyl core, followed by selective chlorination and fluorination reactions to introduce the desired substituents. These synthetic routes are often optimized to achieve high yields and purity, ensuring that the final product meets stringent quality standards.

One notable application of 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester is in the field of drug discovery. Researchers have utilized this compound as a starting material for the synthesis of small molecules with potent biological activity. For example, derivatives of this compound have been shown to exhibit anti-inflammatory properties, making them potential candidates for the treatment of chronic inflammatory conditions such as rheumatoid arthritis.

In addition to its pharmaceutical applications, 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester has also been investigated for its potential use in environmental remediation. The compound's ability to form stable complexes with metal ions has led to its exploration as a chelating agent for removing heavy metals from contaminated water sources. This application highlights the compound's versatility and potential impact on environmental sustainability.

The physical properties of 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester, such as its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in different applications. For instance, its high thermal stability makes it suitable for high-temperature processes in industrial settings.

Recent advancements in computational chemistry have also contributed to our understanding of 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, guiding experimental efforts to synthesize and characterize new derivatives with enhanced properties.

In conclusion, 3',5'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361779-37-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental remediation. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.